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Compound of Interest

Compound Name: 4,4'-Thiobisbenzenethiol

Cat. No.: B122378 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety

protocols and logistical plans for 4,4'-Thiobisbenzenethiol (CAS: 19362-77-7).

Chemical Identifier and Hazard Information

Property Value

Chemical Name 4,4'-Thiobisbenzenethiol

Synonyms Bis(4-mercaptophenyl) sulfide

CAS Number 19362-77-7

Molecular Formula S(C₆H₄SH)₂

Molecular Weight 250.40 g/mol

Hazard Classifications Skin Irritant 2, Eye Irritant 2, STOT SE 3

Signal Word Warning

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]
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H335: May cause respiratory irritation.[1][2]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure safety shower and eyewash stations are readily accessible.

Keep away from open flames, hot surfaces, and sources of ignition.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[1]

Respiratory Protection: Use a NIOSH-approved N95 dust mask or higher-level respirator if

ventilation is inadequate or dust is generated.[1]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Personal Protective Equipment Summary

Protection Type Specification

Eye Protection Eyeshields, Safety Goggles

Hand Protection Chemical-resistant gloves

Respiratory Protection Dust mask type N95 (US)

3. Handling the Chemical:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid contact with skin and eyes.
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Wash hands thoroughly after handling.

Use only non-sparking tools.

Take precautionary measures against static discharge.

4. Storage:

Store in a well-ventilated place.

Keep the container tightly closed.

Store locked up.

Storage class is 11: Combustible Solids.[1]

Emergency and First Aid Procedures
Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash off with plenty of soap and

water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Disposal Plan
1. Waste Collection:
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Collect waste material in its original container or a suitable, labeled, and sealed container.

Do not mix with other waste.

2. Disposal Method:

Dispose of waste material in accordance with national, state, and local environmental

regulations.

Handle uncleaned containers as you would the product itself.

Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow and Safety Logic
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Safe Handling Workflow for 4,4'-Thiobisbenzenethiol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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